Cas no 801141-59-3 (1H-Pyrazol-5-ol,4-amino-3-methyl-1-(phenylmethyl)-)

• Product Name: 1H-Pyrazol-5-ol,4-amino-3-methyl-1-(phenylmethyl)-
• CAS No: 801141-59-3
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 712765
• PubChem ID: 45096852
• Update Time: 2025-04-19

1H-Pyrazol-5-ol,4-amino-3-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol,4-amino-3-methyl-1-(phenylmethyl)-
• Pyrazol-5-ol, 4-amino-1-benzyl-3-methyl- (8CI)
• Pyrazol-5-ol,4-amino-1-benzyl-3-methyl-(8ci)
• 801141-59-3

• Inchi： 1S/C11H13N3O/c1-8-10(12)11(15)14(13-8)7-9-5-3-2-4-6-9/h2-6,13H,7,12H2,1H3
• InChI Key： BKMUUYHIKMKOLA-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)NN1CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 203.10600
• Monoisotopic Mass: 203.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 64.07000
• LogP: 2.10880